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Compound of Interest

Compound Name: Itraconazole, (S)-(-)-

Cat. No.: B13580542

Essential Safety and Handling Guide for
Itraconazole

This guide provides crucial safety protocols and logistical information for laboratory personnel
handling Itraconazole. Given that Itraconazole is a 1:1:1:1 racemic mixture of four
diastereomers, the following procedures are recommended for handling any of its components,
including the (S)-(-)- enantiomer, as specific safety data for individual enantiomers is not
separately established.[1] Adherence to these guidelines is critical for ensuring the safety of
researchers and maintaining a secure laboratory environment.

Quantitative Safety Data

The following table summarizes key quantitative safety and physical data for Itraconazole. It is
important to note that regulatory bodies have not established specific occupational exposure
limits for this compound.[2][3][4]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b13580542?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Itraconazole
https://file.medchemexpress.com/batch_PDF/HY-17514/Itraconazole-SDS-MedChemExpress.pdf
https://www.spectrumchemical.com/media/sds/I2662_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC452870050&productDescription=ITRACONAZOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13580542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Value Reference
Melting Point 166°C [2]
Boiling Point 850°C at 760 mmHg [2]
Acute Toxicity (Oral, Rat LD50)  >320 mg/kg [5]
Acute Toxicity (Intraperitoneal,
100 mg/kg [5]
Rat LD50)
Occupational Exposure Limits )
Not established [21[3114]

(OEL)

Personal Protective Equipment (PPE) Protocol

Itraconazole is classified as harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[2][5][6] Therefore, a comprehensive PPE strategy is
mandatory.

Engineering Controls

e Ventilation: Always handle Itraconazole in a well-ventilated area.[2][6] For procedures that
may generate dust or aerosols, such as weighing or preparing solutions, use a certified
chemical fume hood or a powder containment hood.[3]

o Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible
in the immediate work area.[2]

Eye and Face Protection

o Minimum Requirement: Wear safety glasses with side-shields to prevent contact with the
eyes.[7]

 Increased Risk: For operations with a higher risk of splashing, chemical goggles are
required.[8]

Hand Protection
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» Glove Selection: Wear chemically resistant, impervious gloves.[2][9] The quality of the gloves
must be selected based on the specific concentration and quantity of Iltraconazole being
handled.[10] It is recommended to use gloves that comply with EN 374 standards.[7][8]

o Glove Change: Contaminated gloves should be replaced immediately. Always wash hands
thoroughly with soap and water after removing gloves.[8]

Body Protection

» Standard Operations: A lab coat or long-sleeved clothing should be worn.[9]

o High-Risk Operations: For tasks involving large quantities or a high risk of contamination,
wear impervious clothing or a full protection suit.[2][10] Contaminated clothing must be
removed immediately and washed before reuse.[2][10]

Respiratory Protection

+ As Needed: If engineering controls like a fume hood are not sufficient or available, or if dust
formation is unavoidable, respiratory protection must be worn.[10] A particulate respirator is
appropriate for handling the solid form.[8]

Operational Plan for Safe Handling

A systematic approach to handling Itraconazole minimizes risk. The following step-by-step
procedures cover the entire operational workflow.

Preparation and Pre-Handling

» Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand
the SDS for Itraconazole.[11]

o Designate Work Area: Cordon off and label a specific area for handling Itraconazole.

o Assemble Materials: Gather all necessary equipment, including the compound, solvents,
glassware, and waste containers, within the designated area (preferably inside a fume
hood).
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» Don PPE: Put on all required personal protective equipment as detailed in the PPE protocol
above.

Handling the Compound
» Weighing:

o Perform all weighing operations within a chemical fume hood or a balance enclosure to
control dust.[3]

o Use a dedicated set of spatulas and weighing papers.
o Clean the balance and surrounding surfaces immediately after use.
e Preparing Solutions:
o Add the solid Itraconazole to the solvent slowly to avoid splashing.
o Keep the container tightly closed when not in use.[2][10]
e General Practices:
o Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[8]
o Do not eat, drink, or smoke in the handling area.[2][7]

o Wash hands thoroughly before breaks and at the end of the work shift.[6][7]

Spill Management
e Minor Spills (Solid):

o Ensure the area is well-ventilated.
o Gently sweep or scoop the spilled solid material, avoiding dust generation.[8]

o Place the material into a suitable, labeled container for hazardous waste disposal.[3]
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o Clean the spill area with a suitable solvent (e.g., alcohol) and then wash with soap and
water.

e Major Spills:
o Evacuate personnel from the immediate area.[2]
o Alert the appropriate emergency response personnel.[8]
o Prevent the spill from entering drains or waterways.[6]

o Cleanup should only be performed by trained personnel wearing appropriate PPE,
including respiratory protection.[8]

Disposal Plan
All Itraconazole waste is considered hazardous and must be disposed of accordingly.[8]
» Waste Segregation:

o Solid Waste: All disposable materials contaminated with Itraconazole, including gloves,
weighing papers, and paper towels, must be placed in a clearly labeled hazardous waste
container.

o Liquid Waste: Unused solutions containing Itraconazole should be collected in a
designated, sealed, and labeled hazardous waste container.

» Container Management:
o Keep waste containers tightly closed and store them in a secure, well-ventilated area.[11]
o Ensure all containers are clearly labeled with "Hazardous Waste" and list the contents.
 Final Disposal:

o Dispose of all waste materials through a licensed hazardous waste disposal contractor, in
accordance with all local, state, and federal regulations.[2][8][10]
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Visual Workflow for Handling Itraconazole

The following diagram illustrates the logical progression of the safe handling workflow for
Itraconazole.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13580542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

1. Preparation Phase

Review SDS

Y

Designate & Prepare
Work Area

Y

Don Appropriate PPE

2. Handling Phase

Weigh Compound in
Containment Hood

Prepare Solution

Emergency Protocol

Perform Experiment Spill Occurs

3. Post-Handling & Disposal Phase

Decontaminate

Work Area & Equipment Assess Severity

Minor Spill: Major Spill:
Clean Up with Spill Kit Evacuate & Alert EHS

Doff PPE Correctly

Segregate & Store e
Hazardous Waste -

Dispose via Certified
Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Itraconazole in a laboratory setting.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b13580542?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13580542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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